Cas no 878383-29-0 ((2E,4E,6E)-1,8-Dibromo-2,7-dimethyl-2,4,6-octatriene)

• Product Name: (2E,4E,6E)-1,8-Dibromo-2,7-dimethyl-2,4,6-octatriene
• CAS No: 878383-29-0
• MF: C₁₀H₁₄Br₂
• MW: 294.026161670685
• CID: 5730459
• Update Time: 2025-09-25

(2E,4E,6E)-1,8-Dibromo-2,7-dimethyl-2,4,6-octatriene Chemical and Physical Properties

Names and Identifiers

• (2E,4E,6E)-1,8-Dibromo-2,7-dimethyl-2,4,6-octatriene
• 2,4,6-Octatriene, 1,8-dibromo-2,7-dimethyl-, (2E,4E,6E)-

• Inchi： 1S/C10H14Br2/c1-9(7-11)5-3-4-6-10(2)8-12/h3-6H,7-8H2,1-2H3/b4-3+,9-5+,10-6+
• InChI Key： SDFNLBAGUUMXTA-XLKYRCCQSA-N
• SMILES： C(Br)/C(/C)=C/C=C/C=C(\C)/CBr

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• Boiling Point: 334.6±22.0 °C(Predicted)

Additional information on (2E,4E,6E)-1,8-Dibromo-2,7-dimethyl-2,4,6-octatriene

Comprehensive Overview of (2E,4E,6E)-1,8-Dibromo-2,7-dimethyl-2,4,6-octatriene (CAS No. 878383-29-0)

The compound (2E,4E,6E)-1,8-Dibromo-2,7-dimethyl-2,4,6-octatriene (CAS No. 878383-29-0) is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. With its unique conjugated triene structure and bromine substituents, this compound serves as a versatile intermediate in the synthesis of complex organic frameworks. Researchers and industry professionals are increasingly exploring its applications in polymer chemistry, photovoltaics, and advanced material design, making it a subject of growing interest in both academic and industrial settings.

One of the most notable features of (2E,4E,6E)-1,8-Dibromo-2,7-dimethyl-2,4,6-octatriene is its conjugated system, which imparts unique electronic properties. This characteristic makes it particularly valuable in the development of organic semiconductors and light-emitting diodes (OLEDs). As the demand for sustainable and energy-efficient technologies rises, compounds like this are becoming critical in the quest for next-generation electronic devices. Its CAS No. 878383-29-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In addition to its electronic applications, (2E,4E,6E)-1,8-Dibromo-2,7-dimethyl-2,4,6-octatriene is also studied for its potential role in pharmaceutical intermediates. While not directly used in drug formulations, its structural motifs are valuable for constructing bioactive molecules. This aligns with the broader trend in medicinal chemistry, where researchers seek novel building blocks to streamline drug discovery processes. The compound's brominated nature further enhances its utility in cross-coupling reactions, a cornerstone of modern synthetic methodologies.

From an environmental perspective, the synthesis and handling of CAS No. 878383-29-0 are subjects of ongoing optimization. Green chemistry principles are being applied to reduce waste and improve efficiency in its production. This resonates with the global push toward sustainable chemical processes, a topic frequently discussed in academic circles and industry conferences. As regulations tighten and consumer awareness grows, the importance of eco-friendly synthesis routes cannot be overstated.

The compound's IUPAC name and CAS number are often queried in search engines by students and professionals seeking detailed technical data. Its molecular weight, solubility, and spectroscopic properties are also common points of interest. To address these queries, reputable chemical databases and peer-reviewed journals remain the primary sources of accurate information. Ensuring accessibility to such data is crucial for fostering innovation and collaboration across disciplines.

In summary, (2E,4E,6E)-1,8-Dibromo-2,7-dimethyl-2,4,6-octatriene (CAS No. 878383-29-0) is a multifaceted compound with broad applicability in advanced materials and synthetic chemistry. Its unique structure and properties make it a valuable asset in research and development, particularly in areas aligned with sustainability and technological advancement. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future innovations.